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Compound of Interest

Compound Name: 4-Methylpiperidine hydrochloride
CAS No.: 42796-28-1
Cat. No.: B3052611

Get Quote

. J

Critical Safety & Application Protocol for Research

Scientists
PART 1: CRITICAL DISAMBIGUATION & IDENTITY

I. SAFETY ALERT: CAS Number vs. Nomenclature Mismatch You requested a guide for "4-
methylpiperidine hydrochloride" but provided CAS 5382-23-0. In chemical safety, the CAS
Number is the definitive identifier.

o CAS 5382-23-0 corresponds to 4-Chloro-1-methylpiperidine hydrochloride.[1][2]

o CAS 42796-28-1 corresponds to 4-Methylpiperidine hydrochloride (simple alkyl
piperidine).[3]

This guide is written for CAS 5382-23-0 (4-Chloro-1-methylpiperidine HCI). Difference in
Hazard:

e 4-Methylpiperidine HCI: Irritant.[4]
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e 4-Chloro-1-methylpiperidine HCI (CAS 5382-23-0):[1]CORROSIVE / ALKYLATING AGENT.
The presence of the chlorine at the 4-position makes this a nitrogen mustard analog
precursor. It is significantly more dangerous than the simple methyl analog.

PART 2: PHYSICOCHEMICAL ARCHITECTURE

1. Molecular Identity

o |[UPAC Name: 4-chloro-1-methylpiperidin-1-ium chloride

e Formula: CeH13Cl2N (HCI salt of CeH12CIN)

e Molecular Weight: 170.08 g/mol

o Structure: A piperidine ring with an N-methyl group and a Chlorine atom at position 4.

2. Physical Properties Table

Property Value Technical Context

White to off-white crystalline Hygroscopic; turns sticky upon
Appearance i .

solid moisture exposure.

Sharp melting range indicates
Melting Point 160-164 °C high purity. Decomposition
often follows.

- High in Water, Methanol, Dissolves readily due to ionic
Solubility
Ethanol nature.
B ) ) Requires free-basing to extract
Solubility (Organic) Low in Hexane, Et20 ) ]
into non-polar organic phases.
Acidity (pH) Acidic (pH <4 in 10% ag. soln)  Hydrolysis of the HCI salt.
Must be stored under inert
Stability Hygroscopic atmosphere (Argon/Nitrogen)

at 2-8°C.

PART 3: RISK ASSESSMENT & SAFETY ENGINEERING
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1. Hazard Classification (GHS)

This compound acts as a reactive electrophile. The chlorine at the 4-position is a good leaving
group, especially via the formation of a transient aziridinium ion intermediate (neighboring
group participation), making it a potent alkylating agent.

H314: Causes severe skin burns and eye damage.[4]

H302: Harmful if swallowed.[4]

H335: May cause respiratory irritation.

H317: May cause an allergic skin reaction (Sensitizer).

2. Exposure Control Workflow (Graphviz)

PPE Layer:
Nitrile + Neoprene Gloves (Double)
Face Shield + Goggles
Tyvek Lab Coat

Engineering Controls:
Fume Hood (Face Vel > 100 fpm)
Inert Atmosphere Glovebox

Procedural Control:
Weigh in closed vessels
Neutralize spills with 10% NaHCO3

Source: CAS 5382-23-0 I Olshile: il Personal Barrier Execution

(Vesicant/Corrosive)

Click to download full resolution via product page

Figure 1: Hierarchical defense strategy for handling 4-chloro-1-methylpiperidine HCI.

3. Emergency Response

o Skin Contact: Immediate wash with soap and water for 15 minutes. Do not use ethanol (may
increase absorption of the free base).

o Spill Cleanup: Do not dry sweep. Dissolve in water, neutralize with Sodium Bicarbonate
(NaHCO:s) until bubbling ceases, then absorb with vermiculite.

PART 4: SYNTHETIC UTILITY & PROTOCOLS
1. Core Application: Nucleophilic Substitution

Researchers typically use CAS 5382-23-0 to introduce the 1-methylpiperidin-4-yl moiety into a
scaffold (e.g., synthesis of antihistamines like Cyproheptadine or analgesics).
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The Mechanism: The reaction usually proceeds via an Elimination-Addition or Aziridinium
intermediate pathway rather than simple SN2, due to the beta-nitrogen.

» Free Basing: The HCI is neutralized.

e Cyclization: The nitrogen lone pair attacks the C4 position, displacing Chlorine to form a
reactive bicyclic aziridinium ion.

» Nucleophilic Attack: The external nucleophile opens the ring.

2. Standard Operating Procedure: Free-Basing & Coupling

Objective: To convert the stable storage salt (HCI) into the reactive free amine for synthesis.

Step-by-Step Protocol:

Suspension: Suspend 10 mmol (1.70 g) of CAS 5382-23-0 in 20 mL of Dichloromethane
(DCM).

¢ Neutralization: Cool to 0°C. Slowly add 12 mmol of Triethylamine (TEA) or cold 10% NaOH
solution.

o Note: If using NaOH, separate layers quickly to prevent hydrolysis of the chloride.
o Extraction: Wash the organic layer with brine. Dry over anhydrous NazSOa.

e Usage: Use the DCM solution immediately for the coupling reaction. Do not concentrate to
dryness if possible; the free base 4-chloro-1-methylpiperidine is unstable and can self-
polymerize or dimerize exothermically.

3. Reaction Pathway Diagram (Graphviz)
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Figure 2: Activation pathway from stable salt to reactive electrophile.

PART 5: REFERENCES & AUTHORITIES

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 79342, 4-Chloro-1-methylpiperidine hydrochloride. Retrieved from [Link]

e Sigma-Aldrich (Merck).Safety Data Sheet for Piperidine Derivatives. (General reference for
class hazards of chloro-piperidines).

Disclaimer:This guide is for educational and research planning purposes only. It does not
replace the official Manufacturer Safety Data Sheet (MSDS) required by law. Always consult
the specific MSDS provided by your vendor before handling CAS 5382-23-0.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. CAS Common Chemistry [commonchemistry.cas.org]
e 2.5382-23-0|1-Methyl-4-chloropiperidine hydrochloride|BLD Pharm [bldpharm.com]
e 3. 4-Methylpiperidine hydrochloride [webbook.nist.gov]

e 4. 4-chloro-N-methylpiperidine | C6H12CIN | CID 79342 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Technical Guide: 4-Chloro-1-methylpiperidine
Hydrochloride (CAS 5382-23-0)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052611/docs#technical-guide-4-chloro-1-
methylpiperidine-hydrochloride-cas-5382-23-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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